Cas no 775314-86-8 (3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide)

• Product Name: 3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide
• CAS No: 775314-86-8
• MF: C₁₂H₈ClN₃O
• MW: 245.664421081543
• CID: 6318818
• PubChem ID: 2117409
• Update Time: 2025-05-26

3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• SR-01000055937
• SR-01000055937-1
• EN300-7516691
• 775314-86-8
• 3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide
• Z2865975845

• Inchi： 1S/C12H8ClN3O/c13-11-8-3-1-2-4-9(8)16-10(11)5-7(6-14)12(15)17/h1-5,16H,(H2,15,17)/b7-5+
• InChI Key： BUVLDUKEUOXTRP-FNORWQNLSA-N
• SMILES： ClC1=C(/C=C(\C#N)/C(N)=O)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 245.0355896g/mol
• Monoisotopic Mass: 245.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.7Ų

Additional information on 3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide

Professional Introduction to 3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide (CAS No. 775314-86-8)

3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 775314-86-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 3-chloro-1H-indol-2-yl moiety, which is known for its role in modulating various biological pathways. The presence of a cyano group at the propenamide position further enhances its reactivity and utility in synthetic chemistry.

The compound's significance is underscored by its involvement in several cutting-edge research areas. Recent studies have highlighted the role of indole derivatives in the development of novel therapeutic agents. Specifically, the 3-chloro-1H-indol-2-yl group has been identified as a key pharmacophore in several bioactive molecules, exhibiting properties that make it suitable for targeting neurological disorders, inflammation, and cancer. The cyano-substituted amide functionality contributes to the compound's ability to interact with biological targets, thereby influencing its pharmacological profile.

In the realm of drug discovery, 3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide has been explored for its potential as an intermediate in synthesizing more complex molecules. The versatility of this compound allows chemists to modify its structure in various ways, enabling the creation of derivatives with tailored biological activities. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders.

The synthesis of 3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide involves sophisticated chemical methodologies that highlight the compound's synthetic value. The process typically requires multi-step reactions, including functional group transformations and protective group strategies, to achieve the desired product with high purity and yield. Advances in catalytic systems and green chemistry principles have further optimized these synthetic routes, making the production of this compound more efficient and environmentally sustainable.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and fine-tune its pharmacological effects. These computational approaches are complemented by experimental validations, which include spectroscopic techniques and bioassays to confirm the compound's activity and selectivity.

The therapeutic potential of 3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide is further supported by preclinical studies demonstrating its efficacy in various disease models. For example, research has shown that derivatives of this compound exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, preclinical trials have indicated promising results in cancer therapy, where the compound's ability to induce apoptosis in tumor cells has been observed.

The regulatory landscape for pharmaceutical compounds like 3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide is stringent but well-established, ensuring that only safe and effective agents reach clinical use. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing to demonstrate the safety and efficacy of their products. The growing interest in this compound underscores its importance as a building block for future drugs, driving continued investment in both academic and industrial research.

The future prospects for 3-(3-chloro-1H-indol-2-yl)-2-cyanoprop-2-enamide are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Innovations in synthetic chemistry and drug delivery systems are expected to enhance its utility further. As our understanding of biological mechanisms evolves, new opportunities for leveraging this compound's unique properties will emerge, reinforcing its role as a valuable asset in modern pharmaceuticals.